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Compound of Interest

Compound Name: Squalene

Cat. No.: B164333

For Researchers, Scientists, and Drug Development Professionals

Introduction

Squalene (CsoHso) is a naturally occurring triterpene and a key intermediate in the biosynthesis
of sterols in both plants and animals.[1][2] Abundantly found in shark liver oil and various
vegetable oils like olive oil, squalene is also a primary component of human skin surface lipids,
where it is believed to play a protective role.[1][3] Its highly unsaturated structure, containing
six double bonds, confers significant chemical reactivity, suggesting a potential role as an
antioxidant.[4] In vitro assays are crucial first steps in validating and quantifying the antioxidant
potential of squalene, providing valuable data for its application in dermatology, cosmetics, and
drug development. These assays help elucidate its mechanisms of action, which may include
scavenging free radicals and quenching singlet oxygen.

Mechanisms of Antioxidant Activity and
Corresponding Assays

Squalene's antioxidant properties can be evaluated through various in vitro methods, each
targeting a specific mechanism of action. The primary mechanisms include neutralizing free
radicals through hydrogen or electron donation and quenching reactive oxygen species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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